3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride

• CAS No.: 5435-13-2
• Molecular Formula: C19H29ClN2O2
• Molecular Weight: 352.9 g/mol
• IUPAC Name: 3-(4-hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride
• InChI: InChI=1S/C19H28N2O2.ClH/c1-20-14-11-19(23,16-7-3-2-4-8-16)17(15-20)9-10-18(22)21-12-5-6-13-21;/h2-4,7-8,17,23H,5-6,9-15H2,1H3;1H
• InChI Key: HRXFHPWWKUSPOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C(C1)CCC(=O)N2CCCC2)(C3=CC=CC=C3)O.Cl

Description

3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride is a chemical compound known for its unique structure and properties

Preparation Methods

The synthesis of 3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride involves several steps. The synthetic routes typically include the formation of the piperidine ring, followed by the introduction of the hydroxyl and phenyl groups. The final step involves the addition of the pyrrolidine ring and the formation of the hydrochloride salt. Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties. Additionally, this compound is used in various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to changes in cellular signaling pathways. These interactions can result in various biological effects, depending on the specific targets and pathways involved.

Comparison with Similar Compounds

When compared to similar compounds, 3-(4-Hydroxy-1-methyl-4-phenylpiperidin-3-yl)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride stands out due to its unique structure and properties Similar compounds include other piperidine and pyrrolidine derivatives, which may have different functional groups or substituents